Cas no 2870652-44-9 (1,3-Pyrrolidinedicarboxylic acid, 3-ethynyl-, 1-(phenylmethyl) ester )

• Product Name: 1,3-Pyrrolidinedicarboxylic acid, 3-ethynyl-, 1-(phenylmethyl) ester
• CAS No: 2870652-44-9
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 5563832
• Update Time: 2025-05-20

1,3-Pyrrolidinedicarboxylic acid, 3-ethynyl-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylmethyl) 3-ethynyl-1,3-pyrrolidinedicarboxylate (ACI)
• 1,3-Pyrrolidinedicarboxylic acid, 3-ethynyl-, 1-(phenylmethyl) ester

• Inchi： 1S/C15H15NO4/c1-2-15(13(17)18)8-9-16(11-15)14(19)20-10-12-6-4-3-5-7-12/h1,3-7H,8-11H2,(H,17,18)
• InChI Key： UWFKDDHHKXAWLP-UHFFFAOYSA-N
• SMILES： O=C(C1(CCN(C(OCC2C=CC=CC=2)=O)C1)C#C)O

Additional information on 1,3-Pyrrolidinedicarboxylic acid, 3-ethynyl-, 1-(phenylmethyl) ester

1,3-Pyrrolidinedicarboxylic Acid, 3-Ethynyl-, 1-(Phenylmethyl) Ester: A Comprehensive Overview

The compound with CAS No. 2870652-44-9, known as 1,3-pyrrolidinedicarboxylic acid, 3-ethynyl-, 1-(phenylmethyl) ester, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyrrolidine ring, which serves as a central framework, and its ethynyl group, which introduces unique electronic and structural properties. The phenylmethyl ester moiety further enhances its versatility, making it a valuable compound in various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use in the synthesis of functional polymers and self-healing materials. The presence of the ethynyl group allows for efficient click chemistry reactions, enabling the creation of cross-linked networks with enhanced mechanical properties. This has been particularly useful in the development of high-performance adhesives and coatings that exhibit superior durability under harsh conditions.

In the pharmaceutical industry, 1,3-pyrrolidinedicarboxylic acid, 3-ethynyl-, 1-(phenylmethyl) ester has been investigated as a potential precursor for drug delivery systems. Its ability to form stable ester linkages makes it an ideal candidate for designing biodegradable polymers that can encapsulate and release therapeutic agents over extended periods. Additionally, its pyrrolidine ring provides a platform for incorporating bioactive molecules, enhancing the drug's efficacy and reducing side effects.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the ethynyl group via Sonogashira coupling. The final step involves esterification to attach the phenylmethyl group, ensuring optimal solubility and reactivity for downstream applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the ethynyl group significantly influences the molecule's π-conjugation system, enhancing its ability to participate in supramolecular interactions. This property has been leveraged in the design of novel sensors and molecular recognition systems.

Moreover, this compound has shown promise in the field of nanotechnology. Its ability to self-assemble into ordered nanostructures has been exploited in the creation of nanoporous materials with applications in gas storage and separation. The combination of its structural rigidity and functional groups makes it an excellent candidate for these applications.

In conclusion, 1,3-pyrrolidinedicarboxylic acid, 3-ethynyl-, 1-(phenylmethyl) ester (CAS No. 2870652-44-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in modern chemistry, driving innovation in materials science, pharmaceuticals, and nanotechnology.